Cas no 1783937-47-2 (Piperazine, 1-(3-chloro-4-ethylphenyl)-)

• Product Name: Piperazine, 1-(3-chloro-4-ethylphenyl)-
• CAS No: 1783937-47-2
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• MDL: MFCD28505704
• CID: 5220638
• PubChem ID: 84689506
• Update Time: 2025-11-01

Piperazine, 1-(3-chloro-4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(3-chloro-4-ethylphenyl)-

• MDL： MFCD28505704
• Inchi： 1S/C12H17ClN2/c1-2-10-3-4-11(9-12(10)13)15-7-5-14-6-8-15/h3-4,9,14H,2,5-8H2,1H3
• InChI Key： DIZPBXAANBKUFP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(CC)C(Cl)=C2)CCNCC1

Additional information on Piperazine, 1-(3-chloro-4-ethylphenyl)-

Introduction to Piperazine, 1-(3-chloro-4-ethylphenyl) (CAS No. 1783937-47-2)

Piperazine, 1-(3-chloro-4-ethylphenyl), identified by its CAS number 1783937-47-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of Piperazine, 1-(3-chloro-4-ethylphenyl) features a piperazine ring substituted with a 3-chloro-4-ethylphenyl group, making it a versatile scaffold for drug discovery and development.

The piperazine moiety is well-documented for its role in enhancing the solubility and bioavailability of pharmaceutical agents. Its structural flexibility allows for the facile attachment of various pharmacophores, making it an attractive scaffold for medicinal chemists. In particular, the presence of the 3-chloro-4-ethylphenyl group introduces additional functional sites that can be modified to optimize pharmacokinetic properties and target specificity.

Recent research in the field of medicinal chemistry has highlighted the potential of piperazine derivatives as inhibitors of various enzymes and receptors involved in metabolic and inflammatory pathways. Studies have demonstrated that compounds incorporating the piperazine core can exhibit significant activity against targets such as dipeptidyl peptidase-4 (DPP-4), which is crucial in the management of type 2 diabetes. Additionally, modifications to the piperazine ring have shown promise in developing treatments for neurological disorders, including Alzheimer's disease and schizophrenia.

The synthesis of Piperazine, 1-(3-chloro-4-ethylphenyl) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired substituents onto the piperazine ring. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

In vitro studies have revealed that Piperazine, 1-(3-chloro-4-ethylphenyl) exhibits notable interactions with biological targets, suggesting its potential as a lead compound for further development. For instance, preliminary data indicate that this compound may inhibit the activity of certain kinases involved in cancer progression. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) drug discovery.

The pharmaceutical industry has shown increasing interest in developing novel therapeutic agents based on piperazine derivatives due to their favorable pharmacological properties. Clinical trials are underway to evaluate the safety and efficacy of several piperazine-based drugs targeting various diseases. The results from these trials are expected to provide valuable insights into the therapeutic potential of compounds like Piperazine, 1-(3-chloro-4-ethylphenyl).

From a chemical perspective, understanding the structural features and reactivity patterns of Piperazine, 1-(3-chloro-4-ethylphenyl) is essential for designing new analogs with improved pharmacological profiles. Computational modeling and molecular dynamics simulations have been instrumental in predicting how modifications to the molecule can influence its biological activity. These computational approaches complement traditional experimental methods, providing a comprehensive framework for drug design.

The environmental impact of synthesizing and using Piperazine, 1-(3-chloro-4-ethylphenyl) is also a critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such sustainable practices are essential for ensuring that pharmaceutical development aligns with global environmental goals while maintaining high standards of product quality.

In conclusion, Piperazine, 1-(3-chloro-4-ethylphenyl) (CAS No. 1783937-47-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable compound for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.